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Compound of Interest

Compound Name: MeNH-PEG2-OH

Cat. No.: B1673961 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety data for MeNH-
PEG2-OH (2-(2-(methylamino)ethoxy)ethanol). In the absence of a specific Safety Data Sheet

(SDS) for this compound, this document synthesizes available safety information from

structurally similar molecules, namely 2-[2-(Dimethylamino)ethoxy]ethanol and various

polyethylene glycol (PEG) derivatives. This guide is intended to inform researchers, scientists,

and drug development professionals on the safe handling, storage, and potential hazards of

MeNH-PEG2-OH, enabling a proactive approach to laboratory safety and risk mitigation.

Hazard Identification and Classification
While a definitive hazard classification for MeNH-PEG2-OH is not available, data from

analogous compounds suggest it should be handled with care. Based on the SDS for 2-[2-

(Dimethylamino)ethoxy]ethanol, MeNH-PEG2-OH may be classified as follows:

Acute Toxicity: Harmful in contact with skin.[1]

Skin Corrosion/Irritation: Causes severe skin burns.[1]

Serious Eye Damage/Eye Irritation: Causes serious eye damage.[1]

It is crucial to assume that MeNH-PEG2-OH presents similar hazards until specific toxicological

data becomes available.
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Physical and Chemical Properties
Understanding the physical and chemical properties of a substance is fundamental to its safe

handling. The following table summarizes the known properties of structurally related

compounds, which can serve as an estimate for MeNH-PEG2-OH.

Property
2-[2-
(Dimethylamino)ethoxy]eth
anol

General PEG Derivatives

Appearance Colorless liquid
Colorless to pale yellow liquid

or solid

Odor No data available Mild odor

Boiling Point 95 °C at 20 hPa Varies with molecular weight

Flash Point 93 °C (closed cup) Varies, generally combustible

Density 0.954 g/cm³ at 25 °C ~1.1 g/cm³

Solubility No data available
Soluble in water and many

organic solvents

Toxicological Data
Toxicological data for MeNH-PEG2-OH is not directly available. The following table presents

data for 2-[2-(Dimethylamino)ethoxy]ethanol, which should be considered as indicative of the

potential toxicity of MeNH-PEG2-OH.

Endpoint Species Route Value Reference

LD50 Rat Oral 2347 mg/kg [2]

LD50 Rabbit Dermal 1345 mg/kg [2]

The substance is noted to cause skin and eye irritation in rabbits.[2]

Experimental Protocols
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Detailed experimental protocols for the toxicological studies cited are not publicly available.

However, standard methodologies as prescribed by organizations like the OECD (Organisation

for Economic Co-operation and Development) are typically followed. For instance, acute oral

toxicity is often determined using OECD Guideline 423, and dermal toxicity via OECD

Guideline 402. Skin and eye irritation studies generally adhere to OECD Guidelines 404 and

405, respectively.

Handling and Storage
Prudent laboratory practices are essential when working with MeNH-PEG2-OH.

7.1 Safe Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.[1]

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.[1]

Avoid contact with skin and eyes.[1]

Prevent the formation of aerosols.[1]

Keep away from heat, sparks, and open flames.

7.2 Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1]

Keep away from incompatible materials such as strong oxidizing agents.

Accidental Release Measures and First Aid
8.1 Accidental Release:

In the event of a spill, the following workflow should be followed:
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Spill Occurs Evacuate Immediate Area Ensure Adequate Ventilation Don Appropriate PPE Contain Spill with Absorbent Material Collect Absorbed Material Dispose of Waste in Accordance with Regulations Decontaminate Spill Area Spill Cleaned

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air

Remove Contaminated Clothing

Rinse Cautiously with Water for Several Minutes

Rinse Mouth. Do NOT Induce Vomiting

Seek Immediate Medical Attention

Rinse Skin with Plenty of Water

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1673961#menh-peg2-oh-safety-data-sheet-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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